Cas no 2228877-02-7 (3-(6-methoxy-5-methylpyridin-3-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(6-methoxy-5-methylpyridin-3-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2228877-02-7
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6586063
• PubChem ID: 165611715
• Update Time: 2025-06-29

3-(6-methoxy-5-methylpyridin-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-5-methylpyridin-3-yl)-1-methyl-1H-pyrazol-5-amine
• 2228877-02-7
• EN300-1741925

• Inchi： 1S/C11H14N4O/c1-7-4-8(6-13-11(7)16-3)9-5-10(12)15(2)14-9/h4-6H,12H2,1-3H3
• InChI Key： DISHIJDVRRZWPS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=N1)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Additional information on 3-(6-methoxy-5-methylpyridin-3-yl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(6-methoxy-5-methylpyridin-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2228877-02-7)

3-(6-methoxy-5-methylpyridin-3-yl)-1-methyl-1H-pyrazol-5-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2228877-02-7, belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The presence of multiple functional groups, including a pyrazole ring, a pyridine moiety, and amine substituents, makes this molecule a promising candidate for further investigation in drug discovery and development.

The pyrazole core is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the 1H-pyrazole scaffold has been extensively studied for its potential as an antiviral, anti-inflammatory, and anticancer agent. The introduction of a methyl group at the 5-position and an amine group at the 5-position further modulates the electronic and steric properties of the molecule, enhancing its binding affinity to biological targets.

The 6-methoxy-5-methylpyridine substituent adds another layer of complexity to the compound's structure. The methoxy group at the 6-position of the pyridine ring can influence the molecule's solubility and metabolic stability, while the methyl group at the 5-position contributes to steric hindrance around the pyridine nitrogen. These structural features are critical in determining the compound's pharmacokinetic profile and potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies suggest that 3-(6-methoxy-5-methylpyridin-3-yl)-1-methyl-1H-pyrazol-5-amine may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies indicate that this compound could bind to enzymes implicated in inflammation and oxidative stress, making it a potential lead compound for developing novel therapeutics.

In vitro assays have begun to explore the biological activity of this compound. Initial experiments have shown promising results in modulating enzyme activity relevant to inflammatory diseases. The interaction between the pyrazole core and target proteins appears to be mediated by hydrogen bonding networks involving the amine group and other polar functionalities. These findings align with emerging research on heterocyclic compounds that exhibit dual-targeting capabilities, offering a strategic advantage in drug design.

The synthesis of 3-(6-methoxy-5-methylpyridin-3-yl)-1-methyl-1H-pyrazol-5-amine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as condensation reactions, nucleophilic substitutions, and functional group interconversions. Recent innovations in synthetic methodologies have streamlined these processes, allowing for more efficient production scales. Advances in green chemistry principles have also been applied to minimize waste and improve atom economy during synthesis.

The pharmacological profile of this compound is being further elucidated through structure-activity relationship (SAR) studies. By systematically modifying substituents on the pyrazole and pyridine moieties, researchers aim to optimize potency, selectivity, and pharmacokinetic properties. Such studies are crucial for translating preclinical findings into clinical candidates with improved therapeutic profiles.

Emerging research also highlights the potential of this compound as a scaffold for developing next-generation therapeutics. Its unique structural features make it amenable to derivatization into libraries of analogs for high-throughput screening (HTS). Computational screening algorithms have been employed to identify promising derivatives based on predicted binding affinities and physicochemical properties.

The role of 6-methoxy-5-methylpyridine in modulating biological activity is particularly noteworthy. This moiety has been observed to enhance binding interactions by providing additional hydrogen bonding opportunities or by influencing conformational flexibility around key pharmacophoric sites. Such structural insights are invaluable for rational drug design approaches aimed at improving drug-like properties.

Future directions in research on 3-(6-methoxy-5-methylpyridin-3-yl)-1-methyl-1H-pyrazol-5-amine include exploring its potential in vivo efficacy through animal models of disease. Initial preclinical studies are planned to assess its safety profile and therapeutic efficacy in relevant disease models. These studies will provide critical data for advancing towards clinical development if promising results are obtained.

The integration of artificial intelligence (AI) tools into drug discovery workflows has accelerated the pace of innovation in medicinal chemistry. AI-driven platforms can predict biological activities with remarkable accuracy based on molecular structures alone. This technology has been leveraged to identify novel derivatives of 3-(6-methoxy-5-methylpyridin-3-y)-1-methyl-lH-pyrazol-S-am ine, further expanding its therapeutic potential.

In conclusion,3-(6-methoxy-S-methylpyridin-S-yI)-l methyl-lH-pyrazol-S-am ine (CAS No. 2228877-O2-T) represents a structurally intriguing compound with significant promise in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutics targeting inflammatory diseases among others.. Ongoing research efforts continue to uncover new insights into its biological activity mechanisms,synthetic pathways,and potential clinical applications,reinforcing its importance as an area of active investigation within medicinal chemistry